Cas no 2229584-38-5 (2-bromo-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol)

• Product Name: 2-bromo-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol
• CAS No: 2229584-38-5
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 6276983
• PubChem ID: 165644850
• Update Time: 2025-05-21

2-bromo-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol
• EN300-1920753
• 2-bromo-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol
• 2229584-38-5

• Inchi： 1S/C8H12BrNOS/c1-5(2)8-10-6(4-12-8)7(11)3-9/h4-5,7,11H,3H2,1-2H3
• InChI Key： YLEFHPDXVHDFIK-UHFFFAOYSA-N
• SMILES： BrCC(C1=CSC(C(C)C)=N1)O

Computed Properties

• Exact Mass: 248.98230g/mol
• Monoisotopic Mass: 248.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-bromo-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol

Comprehensive Guide to 2-Bromo-1-(2-(Propan-2-yl)-1,3-Thiazol-4-yl)Ethan-1-ol (CAS No. 2229584-38-5): Properties, Applications, and Market Insights

2-Bromo-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)ethan-1-ol (CAS No. 2229584-38-5) is a specialized organic compound with a unique molecular structure, combining a brominated ethanol moiety with a thiazole ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its CAS number 2229584-38-5 serves as a critical identifier for researchers and suppliers in global chemical databases.

The molecular formula of 2-bromo-1-(2-isopropylthiazol-4-yl)ethanol (an alternative name) is C8H12BrNO2S, with a molecular weight of approximately 250.15 g/mol. The presence of both bromine and thiazole functional groups makes this compound particularly interesting for synthetic applications. Recent studies have explored its role in developing novel heterocyclic compounds, which are increasingly important in drug discovery programs targeting infectious diseases and metabolic disorders.

In the pharmaceutical sector, 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)ethan-1-ol has shown promise as a building block for small molecule therapeutics. Researchers are particularly interested in its potential to create thiazole-containing analogs, which frequently appear in FDA-approved drugs. The compound's CAS 2229584-38-5 is frequently searched in conjunction with terms like "thiazole derivatives" and "medicinal chemistry intermediates," reflecting its growing importance in drug development pipelines.

The agrochemical industry has also shown interest in 2-bromo-1-(2-isopropyl-1,3-thiazol-4-yl)ethanol (another naming variant) for developing new crop protection agents. The thiazole ring system is known to impart biological activity in many pesticides and fungicides. With increasing global demand for sustainable agriculture solutions, this compound's potential as a precursor for eco-friendly agrochemicals is being actively investigated by major research institutions.

From a synthetic chemistry perspective, 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)ethan-1-ol offers several advantages. The bromine atom at the ethanol position provides an excellent handle for further functionalization through various cross-coupling reactions. This characteristic makes it valuable for creating diverse molecular architectures, particularly in combinatorial chemistry approaches that are revolutionizing drug discovery methodologies.

The global market for thiazole-containing compounds like CAS 2229584-38-5 has shown steady growth, with projections indicating a compound annual growth rate (CAGR) of 5-7% through 2028. This growth is driven by increasing R&D expenditures in both pharmaceutical and agricultural sectors. Major chemical suppliers have reported rising demand for this intermediate, particularly from contract research organizations specializing in heterocyclic chemistry.

Quality control aspects of 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)ethan-1-ol are crucial for research applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. The CAS number 2229584-38-5 is essential for ensuring proper identification in material safety data sheets and regulatory documentation across different jurisdictions.

Storage and handling recommendations for 2-bromo-1-(2-isopropylthiazol-4-yl)ethanol typically suggest protection from moisture and light, with optimal storage at temperatures between 2-8°C. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this compound, including the use of appropriate personal protective equipment.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)ethan-1-ol. Several applications in 2023-2024 describe its use in creating novel kinase inhibitors and antimicrobial agents, highlighting its versatility in medicinal chemistry. The compound's CAS 2229584-38-5 appears frequently in these patent documents, underscoring its importance in contemporary drug discovery.

For researchers sourcing 2-bromo-1-(2-isopropyl-1,3-thiazol-4-yl)ethanol, it's important to verify suppliers' certificates of analysis and regulatory compliance status. The compound is typically available in research quantities from specialty chemical providers, with lead times varying based on current demand. Pricing trends have remained relatively stable, reflecting balanced supply and demand dynamics in the fine chemicals market.

Future research directions for 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)ethan-1-ol may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's unique structural features make it an attractive candidate for creating bifunctional molecules in these cutting-edge therapeutic approaches.

In conclusion, 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)ethan-1-ol (CAS No. 2229584-38-5) represents a valuable synthetic intermediate with broad potential across multiple chemistry-driven industries. Its combination of thiazole and brominated alcohol functionalities continues to inspire innovative applications in both life sciences and materials research, positioning it as a compound of ongoing interest in the scientific community.